Cas no 120512-59-6 (4-Fluoro-3,5-dimethylbenzoic acid)

• Product Name: 4-Fluoro-3,5-dimethylbenzoic acid
• CAS No: 120512-59-6
• Molecular Formula: C₉H₉O₂F
• Molecular Weight: 168.16496
• MDL: MFCD00184969
• CID: 1091702
• PubChem ID: 17750710

4-Fluoro-3,5-dimethylbenzoic acid Properties

Names and Identifiers

• 4-Fluoro-3,5-dimethylbenzoic acid
• 4-fluoro-3,5-dimethylbenzoic acid
• JS-4458
• MFCD00184969
• EN300-45418
• W18456
• Z527397744
• VEA51259
• AKOS010017191
• SCHEMBL7827636
• MIKQQYBBVDHPST-UHFFFAOYSA-N
• 120512-59-6
• 4-Fluoro-3,5-dimethylbenzoicacid
• CS-0193276
• 4-FLUORO-3,5-DIMETHYLBENZOIC ACID

• MDL： MFCD00184969
• InChIKey： MIKQQYBBVDHPST-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9FO2/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4H,1-2H3,(H,11,12)
• SMILES： CC1=C(C(=CC(=C1)C(=O)O)C)F

Computed Properties

• Exact Mass: 168.05865769g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 168.05865769g/mol
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 165-167°C